Cas no 154488-08-1 (1,1':3',1''-TERPHENYL, 2'-BROMO-4,4''-DIMETHYL-)

• Product Name: 1,1':3',1''-TERPHENYL, 2'-BROMO-4,4''-DIMETHYL-
• CAS No: 154488-08-1
• MF: C₂₀H₁₇Br
• MW: 337.252984762192
• CID: 3176454
• PubChem ID: 4279322
• Update Time: 2025-04-21

1,1':3',1''-TERPHENYL, 2'-BROMO-4,4''-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1''-TERPHENYL, 2'-BROMO-4,4''-DIMETHYL-
• 2'-BROMO-4,4''-DIMETHYL-(1,1',3',1'')TERPHENYL
• AKOS024330612
• 154488-08-1
• SCHEMBL26467874
• 651-885-0

• Inchi： 1S/C20H17Br/c1-14-6-10-16(11-7-14)18-4-3-5-19(20(18)21)17-12-8-15(2)9-13-17/h3-13H,1-2H3
• InChI Key： SDZVPBQRSUWAJJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 336.05136Da
• Monoisotopic Mass: 336.05136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų